4,6-Dimethoxyisatoic anhydride
Cat. No. B8794287
M. Wt: 223.18 g/mol
InChI Key: UZEFANXQRVBAGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07456188B1
Procedure details
To a cooled (0° C.) brown solution of 4,6-dimethoxy anthranilic acid (76.0 g, 0.385 mol), [Newman, H.; Angier, R. B. J. Org. Chem., 1969, 34(11), 3484] in THF (1.3 L) was added triphosgene (40.0 g, 0.135 mol) in portions over a 20 min period. After 30 min, the reaction was warmed to room temperature and stirred for an additional 1.5 h. The reaction mixture was poured into cold (0° C.) water (4 L). Additional water (2 L) was added to facilitate the stirring of the thick solid formed. After stirring for 30 min, the reaction mixture was filtered to give a beige solid. The solid was washed with water, air-dried, and then dried under high vacuum to give 79.2 g (92%) of the 4,6-dimethoxyisatoic anhydride.
Yield
92%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([NH2:14])[C:6](=[C:10]([O:12][CH3:13])[CH:11]=1)[C:7]([OH:9])=[O:8].Cl[C:16](Cl)([O:18]C(=O)OC(Cl)(Cl)Cl)Cl.O>C1COCC1>[CH3:1][O:2][C:3]1[CH:4]=[C:5]2[NH:14][C:16](=[O:18])[O:9][C:7](=[O:8])[C:6]2=[C:10]([O:12][CH3:13])[CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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76 g
|
|
Type
|
reactant
|
|
Smiles
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COC=1C=C(C(C(=O)O)=C(C1)OC)N
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Name
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|
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Quantity
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1.3 L
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
|
Quantity
|
40 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC(Cl)(OC(OC(Cl)(Cl)Cl)=O)Cl
|
Step Three
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Name
|
|
|
Quantity
|
4 L
|
|
Type
|
reactant
|
|
Smiles
|
O
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Step Four
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Name
|
|
|
Quantity
|
2 L
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
|
CUSTOM
|
|
Details
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stirred for an additional 1.5 h
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|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
|
Workups
STIRRING
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Type
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STIRRING
|
|
Details
|
stirring of the thick solid
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
formed
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STIRRING
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Type
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STIRRING
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|
Details
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After stirring for 30 min
|
|
Duration
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30 min
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FILTRATION
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Type
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FILTRATION
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|
Details
|
the reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to give a beige solid
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WASH
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Type
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WASH
|
|
Details
|
The solid was washed with water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
air-dried
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried under high vacuum
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Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C2C(C(=O)OC(N2)=O)=C(C1)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 79.2 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 262.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
